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Compound of Interest

Compound Name: Tridecanedioic acid

Cat. No.: B146212 Get Quote

Essential Safety and Handling Guide for
Tridecanedioic Acid
This guide provides crucial safety and logistical information for the handling and disposal of

Tridecanedioic acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is vital for ensuring personal safety and regulatory compliance

in the laboratory.

Hazard Identification and Classification:

Tridecanedioic acid (CAS No: 505-52-2), also known as Brassylic Acid, is a solid, crystalline

powder.[1] While some suppliers classify it as a non-hazardous substance, other safety data

sheets (SDS) indicate it can cause skin and eye irritation.[1][2][3] Due to these conflicting

classifications, it is imperative to follow the more cautious handling guidelines to minimize risk.

The primary hazards are identified as:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2A)[1]

Potential for dust inhalation

Therefore, appropriate personal protective equipment (PPE) and handling procedures are

mandatory.
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Personal Protective Equipment (PPE) Summary
Proper selection and use of PPE are the most critical steps in preventing exposure. The

following table summarizes the required equipment for handling Tridecanedioic acid.

Protection Type Required PPE
Standard/Specificat
ion

Purpose

Eye Protection

Safety glasses with

side shields or safety

goggles.[1]

ANSI Z87.1

Protects against dust

particles and

accidental splashes

causing serious eye

irritation.[1][4]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile).
ASTM F739

Prevents direct skin

contact which can

cause irritation.[1]

Body Protection
Standard laboratory

coat.
N/A

Protects skin and

personal clothing from

dust and spills.

Respiratory Protection

Use in a well-

ventilated area. A dust

respirator may be

required if dust is

generated.[1]

NIOSH-approved

Minimizes inhalation

of airborne particles,

especially when

handling larger

quantities or when

significant dust is

generated.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

responsibility.

Step-by-Step Handling Protocol
Preparation:
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Work in a designated, well-ventilated area, such as a chemical fume hood or near a local

exhaust, to prevent the dispersion of dust.

Ensure a safety shower and eyewash station are readily accessible.[1]

Assemble all necessary equipment (spatulas, weigh boats, containers) before handling the

chemical.

Don all required PPE as specified in the table above.

Weighing and Transfer:

Handle Tridecanedioic acid carefully to avoid creating dust.[5]

Use a spatula to gently scoop the powder. Avoid pouring it from a height.

If possible, use a ventilated balance enclosure or a chemical fume hood for weighing.

Close the container tightly after use and store it in a cool, dry, and dark place away from

oxidizing agents.[1][4]

Spill Management:

In case of a spill, prevent further dust generation.[4]

Carefully sweep or vacuum the spilled solid. Avoid dry sweeping that creates dust. Use

procedures like a wet wipe-down for final cleaning.[5]

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for chemical waste disposal.[4]

Wash the spill area thoroughly after cleanup.

Chemical Waste Disposal Protocol
All chemical waste must be managed in compliance with local and federal regulations to

ensure environmental safety.[6][7]

Waste Collection:
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Unless specifically confirmed as non-hazardous by your institution's environmental health

and safety (EHS) office, treat all Tridecanedioic acid waste as hazardous chemical

waste.[8]

Collect all waste, including contaminated consumables (e.g., weigh boats, gloves, wipes),

in a designated, chemically compatible container with a secure lid.[6][7]

The container must be clearly labeled as "Hazardous Waste" and list the chemical

contents.

Disposal:

Do not dispose of Tridecanedioic acid in the regular trash or pour it down the drain.[6][9]

Store the sealed waste container in a designated satellite accumulation area until it is

collected by your institution's EHS personnel for proper disposal.[6]

For empty containers that held the chemical, they should be managed as hazardous

waste unless triple-rinsed. The rinsate must be collected and disposed of as hazardous

waste.[8][10]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow for safely managing Tridecanedioic acid in

the laboratory, from initial preparation to final disposal.
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3. Post-Procedure & Disposal

Designate Well-Ventilated Area
Don Required PPE

(Goggles, Gloves, Lab Coat)
Weigh & Transfer Chemical

(Minimize Dust)

Use in Experiment

Accidental Spill Occurs

Clean Work Area

Collect Waste in
Labeled Container

Store for EHS Pickup

Spill Response:
1. Isolate Area

2. Sweep/Absorb Material
3. Collect in Waste Container

Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for handling Tridecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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